3,4-dihydrobenzo[f]quinolin-1(2H)-one

• IUPAC Name: 3,4-dihydro-2H-benzo[f]quinolin-1-one
• InChI: InChI=1S/C13H11NO/c15-12-7-8-14-11-6-5-9-3-1-2-4-10(9)13(11)12/h1-6,14H,7-8H2
• InChI Key: GLOUCKSHJJAZJH-UHFFFAOYSA-N
• Canonical SMILES: C1CNC2=C(C1=O)C3=CC=CC=C3C=C2
• Molecular Formula: C13H11NO
• Molecular Weight: 197.23 g/mol

Description

3,4-dihydrobenzo[f]quinolin-1(2H)-one is a useful research compound. Its molecular formula is C13H11NO and its molecular weight is 197.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3,4-dihydrobenzo[f]quinolin-1(2H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3,4-dihydrobenzo[f]quinolin-1(2H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• A derivative, 1,3-dihydro-7,8-dimethyl-2H-imidazo[4,5-b]quinolin-2-one (7o), has shown potential as a selective inhibitor of platelet cAMP phosphodiesterase and induced aggregation, indicating a possibility for clinical trials (Meanwell et al., 1991).

• Researchers have developed a fast and efficient strategy for synthesizing 3,4-dioxygenated quinolin-2-one natural products using aryne insertions into unsymmetric imides in continuous flow. This results in N-acylated 2-aminobenzophenones and their transformation into various alkaloids (Schwan et al., 2018).

• Novel hexahydro-2H-pyrano[3,2-c]quinolines synthesized from dibenzo[b,d]furan and 9-methyl-9H-carbazole have demonstrated promising antitubercular activity against Mycobacterium tuberculosis H37Rv (Kantevari et al., 2011).

• The regioselective nucleophilic substitution of 1,3-dichlorobenzo[f]quinoline allows for the preparation of benzoquinolinylthiourea derivatives, benzoquinolinylhydrazonoquinoline, and benzo[f]-quinolin derivatives (Ismail & Abass, 2001).

• Electrochemical oxidation of 3,4-dihydroxybenzoic acid in the presence of 4-hydroxy-1-methyl-2(1H)-quinolone has led to the successful synthesis of a new benzofuran derivative (Moghaddam et al., 2006).

• New azo disperse dyes derived from 4-hydroxybenzo[h]quinolin-2-(1H)-one have shown promising potential for various applications due to their unique properties and tautomeric structures (Rufchahi & Gilani, 2012).

• A simple and efficient route to synthesize 3,4-dihydrobenzo[f]quinoxalin-6(2H)-one derivatives, which may exhibit antineoplastic activity, has been developed (Castro-Castillo et al., 2017).